Cas no 869942-63-2 (N-(2-Ethoxybenzyl)propan-1-amine)

• Product Name: N-(2-Ethoxybenzyl)propan-1-amine
• CAS No: 869942-63-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD04510738
• CID: 1086765
• PubChem ID: 4716614
• Update Time: 2025-05-21

N-(2-Ethoxybenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxybenzyl)propan-1-amine
• (2-ethoxybenzyl)propylamine(SALTDATA: HCl)
• 4-(2-ethoxyphenyl)butan-1-amine
• CHEMBRDG-BB 9070845
• 869942-63-2
• N-[(2-ethoxyphenyl)methyl]propan-1-amine
• N-(2-ethoxybenzyl)-N-propylamine
• AN-465/42245886
• (2-ETHOXYBENZYL)PROPYLAMINE
• [(2-ethoxyphenyl)methyl](propyl)amine
• EN300-167273
• AKOS000186882
• MFCD04510738
• STK280298

• MDL： MFCD04510738
• Inchi： 1S/C12H19NO/c1-3-9-13-10-11-7-5-6-8-12(11)14-4-2/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key： GQBWVDZMFLRMRD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CNCCC

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.97580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Ethoxybenzyl)propan-1-amine

Professional Introduction to N-(2-Ethoxybenzyl)propan-1-amine (CAS No. 869942-63-2)

N-(2-Ethoxybenzyl)propan-1-amine, a compound with the chemical formula C₁₁H₁₇NO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 869942-63-2, has garnered attention due to its structural and functional properties that make it a valuable intermediate in the development of various therapeutic agents. The presence of both an amine group and an ethoxybenzyl moiety in its structure imparts distinct reactivity and binding capabilities, which are highly relevant in drug design and discovery.

The chemical structure of N-(2-Ethoxybenzyl)propan-1-amine consists of a propyl chain terminated by an amine functional group, attached to a benzyl ring that is further modified by an ethoxy substituent. This configuration allows for diverse chemical transformations, making it a versatile building block in synthetic organic chemistry. The compound's ability to undergo nucleophilic substitution reactions, as well as its potential to form stable complexes with other molecules, underscores its importance in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurology. N-(2-Ethoxybenzyl)propan-1-amine has been explored as a key intermediate in the synthesis of small-molecule inhibitors that modulate specific biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with kinases and other enzymes implicated in cancer progression. The ethoxybenzyl group, in particular, has been found to enhance the solubility and bioavailability of drug candidates, thereby improving their pharmacokinetic profiles.

One of the most compelling aspects of N-(2-Ethoxybenzyl)propan-1-amine is its role in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Researchers have leveraged this compound's structural features to design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have shown promising results in vitro, indicating that derivatives of N-(2-Ethoxybenzyl)propan-1-amine exhibit potent activity against a range of Gram-positive and Gram-negative pathogens.

The synthesis of N-(2-Ethoxybenzyl)propan-1-amine typically involves multi-step organic reactions, starting from commercially available precursors such as 2-bromoethylbenzene and propanal. The process often requires careful optimization to ensure high yields and purity. Advances in catalytic methods, including transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes. Such innovations not only reduce the environmental impact of chemical production but also enhance scalability for industrial applications.

From a computational chemistry perspective, N-(2-Ethoxybenzyl)propan-1-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors at the atomic level. These findings are crucial for rational drug design, enabling chemists to modify the structure of N-(2-Ethoxybenzyl)propan-1-amine derivatives to improve their binding affinity and selectivity.

The safety profile of N-(2-Ethoxybenzyl)propan-1-amine is another critical consideration in its application within pharmaceutical research. While preliminary toxicological studies suggest that the compound is well-tolerated at moderate doses, further investigation is necessary to assess its long-term effects. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that potential therapeutic candidates derived from this intermediate are both effective and safe for human use.

In conclusion, N-(2-Ethoxybenzyl)propan-1-amine (CAS No. 869942-63-2) represents a promising scaffold for the development of innovative drugs across multiple therapeutic areas. Its unique structural features facilitate diverse chemical modifications, making it a valuable asset in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like N-(2-Ethoxybenzyl)propan-1-amine will undoubtedly play a pivotal role in addressing some of the most pressing challenges in modern medicine.